Cas no 390810-94-3 (Benzoic acid, 2,5-bis(phenylethynyl)-)
390810-94-3 structure
Product Name:Benzoic acid, 2,5-bis(phenylethynyl)-
CAS No:390810-94-3
MF:C23H14O2
MW:322.356066226959
CID:1505393
Update Time:2024-08-24
Benzoic acid, 2,5-bis(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,5-bis(phenylethynyl)-
- Benzoic acid, 2,5-bis(2-phenylethynyl)-
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- Inchi: 1S/C23H14O2/c24-23(25)22-17-20(12-11-18-7-3-1-4-8-18)14-16-21(22)15-13-19-9-5-2-6-10-19/h1-10,14,16-17H,(H,24,25)
- InChI Key: MIXCKBBBUHWZHI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1
Computed Properties
- Exact Mass: 322.09942
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 538.0±45.0 °C(Predicted)
- PSA: 37.3
- pka: 3.26±0.36(Predicted)
Benzoic acid, 2,5-bis(phenylethynyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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